Cas no 1805693-17-7 (2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one
• CAS No: 1805693-17-7
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4979352
• Update Time: 2025-10-29

2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one

• Inchi： 1S/C10H9Br2IO/c1-6(12)10(14)9-4-8(13)3-2-7(9)5-11/h2-4,6H,5H2,1H3
• InChI Key： FRWOWNLTGSRNNF-UHFFFAOYSA-N
• SMILES： IC1C=CC(CBr)=C(C=1)C(C(C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one (CAS No. 1805693-17-7)

2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one (CAS No. 1805693-17-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology due to its unique structural features and potential applications. This compound, featuring a brominated and iodinated aromatic ring system connected to a propanone backbone, presents an intriguing scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one consists of a central propanone moiety substituted with a phenyl ring at the C1 position. This phenyl ring is further functionalized with both a bromine atom at the 2-position and an iodine atom at the 5-position, creating a highly reactive and versatile platform for further chemical modifications. The presence of the bromomethyl group at the 2-position of the phenyl ring enhances its reactivity, making it an excellent candidate for nucleophilic substitution reactions, which are widely employed in drug discovery and molecular construction.

In recent years, the demand for structurally diverse and functionally rich intermediates in pharmaceutical research has led to the exploration of compounds like 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one. Its unique combination of halogenated aromatic rings and aliphatic ketone functionality has been leveraged in various synthetic pathways, particularly in the construction of heterocyclic compounds and biologically active scaffolds. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a valuable building block for creating more complex molecular architectures.

One of the most compelling aspects of 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored in the development of kinase inhibitors, where the bromine and iodine substituents can be strategically positioned to interact with specific residues in the target protein. Additionally, the compound’s reactivity allows for the introduction of other functional groups, enabling fine-tuning of its pharmacological properties.

Recent studies have highlighted the utility of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of both bromine and iodine atoms in 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one provides multiple sites for interaction with biological targets, making it a promising candidate for structure-based drug design. Researchers have demonstrated its use in generating libraries of compounds for high-throughput screening, aiming to identify novel therapeutic agents with improved efficacy and selectivity.

The synthesis of 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of commercially available precursors, such as bromobenzene and iodobenzene, through bromination and iodination reactions. Subsequent steps include Grignard reactions or other organometallic transformations to introduce the propanone moiety at the appropriate position. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR), ensuring its purity and structural integrity.

The growing interest in 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one is also driven by its role in developing materials with specialized properties. For example, its incorporation into polymer matrices can lead to materials with enhanced thermal stability or optical characteristics. Additionally, its halogenated structure makes it suitable for applications in organic electronics, where such compounds can serve as intermediates in the synthesis of conductive polymers or light-emitting materials.

In conclusion, 2-Bromo-1-(2-(bromomethyl)-5-iodophenyl)propan-1-one (CAS No. 1805693-17-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features, reactivity patterns, and synthetic utility make it an indispensable tool for researchers engaged in drug discovery, material science, and advanced chemical synthesis. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of chemical biology and medicinal chemistry.